3-[[4-(2-Methoxypyridin-4-yl)-3-oxopiperazin-1-yl]methyl]benzonitrile

• IUPAC Name: 3-[[4-(2-methoxypyridin-4-yl)-3-oxopiperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C18H18N4O2/c1-24-17-10-16(5-6-20-17)22-8-7-21(13-18(22)23)12-15-4-2-3-14(9-15)11-19/h2-6,9-10H,7-8,12-13H2,1H3
• InChI Key: ZBKINFWIPJBJFM-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC(=C1)N2CCN(CC2=O)CC3=CC(=CC=C3)C#N
• Molecular Formula: C18H18N4O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 2380175-77-7

Description

3-[[4-(2-Methoxypyridin-4-yl)-3-oxopiperazin-1-yl]methyl]benzonitrile is a useful research compound. Its molecular formula is C18H18N4O2 and its molecular weight is 322.368. The purity is usually 95%.
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Scientific Research Applications

Benzophenone-3 and Reproductive Toxicity

• Subheading : Impact of Benzophenone-3 on Reproduction
• Content : Benzophenone-3 (BP-3), a compound structurally different but functionally related as a UV filter, has been studied for its reproductive toxicity. High levels of BP-3 exposure are linked to changes in birth weights and gestational age in humans, and disruptions in reproductive functions in fish and rats. This may be due to BP-3's endocrine-disrupting effects, altering the balance of estrogen and testosterone. However, the literature is limited by inconsistent measurement methods, necessitating standardized future studies for conclusive results (Ghazipura et al., 2017).

• Subheading : Pharmaceutical Impurities in Proton Pump InhibitorsFor more detailed and specific information about "3-[[4-(2-Methoxypyridin-4-yl)-3-oxopiperazin-1-yl]methyl]benzonitrile," more targeted research or inquiry into databases and resources specific to chemical compounds may be necessary.
• Content : Research has been conducted on the synthesis of omeprazole, a proton pump inhibitor, focusing on understanding its pharmaceutical impurities. Although not directly related to the specific compound, this study highlights the importance of understanding the synthesis process and impurities of pharmaceutical compounds, which could be relevant for comprehensively studying any chemical compound, including "this compound" (Saini et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been shown to have anti-cancer properties, suggesting potential targets within cancerous cells .

Mode of Action

It’s worth noting that similar compounds have been shown to generate reactive oxygen species in cells , which can lead to cell damage and potentially cell death.

Biochemical Pathways

The generation of reactive oxygen species suggests that it may impact oxidative stress pathways .

Result of Action

The compound has been associated with the generation of reactive oxygen species in cells . This can lead to oxidative stress, which can damage cells and potentially lead to cell death. The induction of apoptosis was found to be very low .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, and studying its behavior under various conditions.